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Compound of Interest

Compound Name:
(R)-4-Propyldihydrofuran-2(3H)-

one

Cat. No.: B2943262 Get Quote

Essential Safety and Handling Guide for (R)-4-
Propyldihydrofuran-2(3H)-one
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (R)-4-Propyldihydrofuran-2(3H)-
one (CAS No: 63095-51-2). Adherence to these protocols is essential for ensuring laboratory

safety and operational integrity.

Chemical and Physical Properties
Property Value

Molecular Formula C7H12O2

Molecular Weight 128.17 g/mol [1]

Appearance Colorless Oil or Yellow oily liquid[2][3]

Boiling Point 226.3±8.0 °C (Predicted)[4]

Density 0.983±0.06 g/cm³ (Predicted)[4]

Flash Point 85.3±15.9 °C[4]

Hazard Identification and Classification
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(R)-4-Propyldihydrofuran-2(3H)-one is classified as harmful if swallowed and may cause an

allergic skin reaction.[1][4][5][6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[4][5]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[1][4][5]

Operational Plan: Safe Handling Protocol
A systematic approach to handling (R)-4-Propyldihydrofuran-2(3H)-one is crucial to minimize

exposure and ensure a safe laboratory environment.

Engineering Controls and Preparation
Ventilation: Always handle this compound in a well-ventilated area.[5][7] A chemical fume

hood is recommended to control exposure.

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible.

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[6] Use non-sparking tools.[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against chemical exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) approved standards.[5][7]

Hand Protection: Chemically resistant, impervious gloves must be worn.[5][7] Inspect gloves

prior to use and use proper glove removal technique to avoid skin contact.[7] Dispose of

contaminated gloves after use.[7]
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Body Protection: Wear a lab coat or fire/flame resistant and impervious clothing.[5][7] Ensure

clothing provides complete coverage.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[5] For nuisance exposures, a type P95 (US) or

type P1 (EU EN 143) particle respirator may be used.[7]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[6] Avoid breathing vapors, mist, or gas.

[7] Do not eat, drink, or smoke when using this product.[5][6] Wash hands thoroughly after

handling.[5][6]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container when not

in use.[6] The recommended storage temperature is 2-8°C under an inert atmosphere.[2]

Emergency Procedures
In case of Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[5][7]

In case of Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected

area with soap and plenty of water.[7] If skin irritation or a rash occurs, get medical advice.[5]

[6]

In case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]

In case of Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water. Never give

anything by mouth to an unconscious person. Call a doctor or Poison Control Center

immediately.[5]

Disposal Plan
Proper disposal of (R)-4-Propyldihydrofuran-2(3H)-one and its containers is critical to prevent

environmental contamination.

Chemical Waste Disposal
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Procedure: Unused product and non-recyclable solutions should be disposed of by a

licensed professional waste disposal service.[7] The material can be sent to a licensed

chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.

[5]

Regulations: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[4][5] Do not allow the chemical to enter drains or

sewer systems.[5][7]

Contaminated Packaging
Decontamination: Containers can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[5]

Disposal: Alternatively, puncture the packaging to render it unusable for other purposes and

then dispose of it in a sanitary landfill.[5] Combustible packaging materials may be disposed

of through controlled incineration with flue gas scrubbing.[5]

Visual Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of (R)-4-
Propyldihydrofuran-2(3H)-one, from preparation to disposal.
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Safe Handling Workflow for (R)-4-Propyldihydrofuran-2(3H)-one

Preparation & Engineering Controls
(Fume Hood, Emergency Equipment)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Chemical Handling
(Weighing, Transfer, Reaction)

Temporary Storage
(Sealed & Labeled Container)

Post-use

Decontamination
(Clean Workspace & Equipment)

End of Task

Waste Collection
(Segregated Hazardous Waste)

Generate Waste

Re-use

Remove PPE
(Proper De-gowning)

Final Disposal
(Licensed Waste Contractor)

Contaminated PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2943262?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Propyldihydrofuran-2_3H_-one
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Propyldihydrofuran-2_3H_-one
https://www.pharmaffiliates.com/en/63095-51-2-r-dihydro-4-propyl-2-3h-furanone-pa160271001.html
https://www.chemicalbook.com/article/synthesis-and-application-of-r-4-propyldihydrofuran-2-3h-one.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-r-4-propyldihydrofuran-2-3h-one.htm
https://www.echemi.com/produce/pr2007021004-r-4-propyldihydrofuran-23h-one.html
https://www.chemicalbook.com/msds/r-4-propyldihydrofuran-2-3h-one.pdf
https://aksci.com/sds/2796CS_SDS.pdf
https://www.molcore.com/cn/product/docviewmsds63095-51-2.pdf
https://www.benchchem.com/product/b2943262#personal-protective-equipment-for-handling-r-4-propyldihydrofuran-2-3h-one
https://www.benchchem.com/product/b2943262#personal-protective-equipment-for-handling-r-4-propyldihydrofuran-2-3h-one
https://www.benchchem.com/product/b2943262#personal-protective-equipment-for-handling-r-4-propyldihydrofuran-2-3h-one
https://www.benchchem.com/product/b2943262#personal-protective-equipment-for-handling-r-4-propyldihydrofuran-2-3h-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2943262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2943262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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